N-(3-methylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide

• IUPAC Name: N-(3-methylphenyl)-4-[(4-methylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H25N3O/c1-16-6-8-18(9-7-16)15-22-10-12-23(13-11-22)20(24)21-19-5-3-4-17(2)14-19/h3-9,14H,10-13,15H2,1-2H3,(H,21,24)
• InChI Key: RHHPADLAMBHLRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

The compound “4-(4-methylbenzyl)-N-(3-methylphenyl)-1-piperazinecarboxamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs due to its ability to readily form salts and increase water solubility.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a common feature in many pharmaceutical drugs. The 4-methylbenzyl and 3-methylphenyl groups would provide additional structural complexity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the piperazine ring could potentially be alkylated, acylated, or undergo nucleophilic substitution reactions.

Mechanism of Action

The mechanism of action of this compound is not known without further information. If it’s a drug, its mechanism would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific toxicological data. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, further studies would likely focus on its pharmacokinetics, pharmacodynamics, and potential therapeutic applications.